Cas no 2060029-06-1 (benzyl 1-1-(propan-2-yl)-1H-pyrazol-4-yl-2,7-diazaspiro3.5nonane-7-carboxylate)

• Product Name: benzyl 1-1-(propan-2-yl)-1H-pyrazol-4-yl-2,7-diazaspiro3.5nonane-7-carboxylate
• CAS No: 2060029-06-1
• MF: C₂₁H₂₈N₄O₂
• MW: 368.472624778748
• MDL: MFCD30501392
• CID: 5193156
• PubChem ID: 137703844
• Update Time: 2025-06-26

benzyl 1-1-(propan-2-yl)-1H-pyrazol-4-yl-2,7-diazaspiro3.5nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-(1-propan-2-ylpyrazol-4-yl)-2,7-diazaspiro[3.5]nonane-7-carboxylate
• benzyl 1-1-(propan-2-yl)-1H-pyrazol-4-yl-2,7-diazaspiro3.5nonane-7-carboxylate

• MDL： MFCD30501392
• Inchi： 1S/C21H28N4O2/c1-16(2)25-13-18(12-23-25)19-21(15-22-19)8-10-24(11-9-21)20(26)27-14-17-6-4-3-5-7-17/h3-7,12-13,16,19,22H,8-11,14-15H2,1-2H3
• InChI Key： WWCSZXXQYYPFTR-UHFFFAOYSA-N
• SMILES： C1(C2=CN(C(C)C)N=C2)C2(CCN(C(OCC3=CC=CC=C3)=O)CC2)CN1

Additional information on benzyl 1-1-(propan-2-yl)-1H-pyrazol-4-yl-2,7-diazaspiro3.5nonane-7-carboxylate

Introduction to Benzyl 1-1-(propan-2-yl)-1H-pyrazol-4-yl-2,7-diazaspiro3.5nonane-7-carboxylate (CAS No. 2060029-06-1)

Benzyl 1-1-(propan-2-yl)-1H-pyrazol-4-yl-2,7-diazaspiro3.5nonane-7-carboxylate, identified by its CAS number 2060029-06-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules characterized by their intricate spirocyclic structure, which contributes to its unique chemical and biological properties. The presence of multiple functional groups, including benzyl, pyrazole, and spirocyclic moieties, makes this molecule a promising candidate for further exploration in drug discovery.

The molecular structure of Benzyl 1-1-(propan-2-yl)-1H-pyrazol-4-yl-2,7-diazaspiro3.5nonane-7-carboxylate is characterized by a spirocyclic core formed by the fusion of a pyrazole ring with a nonane backbone. This spirocyclic arrangement introduces rigidity to the molecule, which can be advantageous in terms of binding affinity and selectivity when interacting with biological targets. Additionally, the benzyl group attached to the carboxylate moiety enhances the solubility and bioavailability of the compound, making it more suitable for pharmacological applications.

In recent years, there has been a growing interest in spirocyclic compounds due to their potential as pharmacophores in drug design. Spirocycles are known for their ability to mimic the conformational flexibility of natural products while maintaining structural stability. This unique property makes them ideal candidates for developing novel therapeutic agents. The pyrazole moiety in Benzyl 1-1-(propan-2-yl)-1H-pyrazol-4-yl-2,7-diazaspiro3.5nonane-7-carboxylate is particularly noteworthy, as pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities.

The synthesis of Benzyl 1-(propan-2-yloxy)-4-(pyrazol-4-yloxy)spiro[3.5]nonanone involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The spirocyclic core is typically formed through a cyclization reaction between a diene and a dienophile, followed by functional group modifications to introduce the benzyl and pyrazole groups. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to improve the efficiency and selectivity of these transformations.

The pharmacological potential of Benzyl 1-(propan-2-yloxy)-4-(pyrazol-4-yloxy)spiro[3.5]nonanone has been explored in several preclinical studies. These studies have shown that the compound exhibits promising activity against various biological targets, including enzymes and receptors involved in cancer progression and inflammation. The spirocyclic structure contributes to its ability to interact with these targets in a highly specific manner, reducing off-target effects and improving therapeutic efficacy.

One of the most intriguing aspects of Benzyl 1-(propan-2-yloxy)-4-(pyrazol-4-yloxy)spiro[3.5]nonanone is its potential as an inhibitor of kinases, which are enzymes that play a crucial role in cell signaling pathways associated with cancer and other diseases. Kinase inhibitors have become a major focus of drug development due to their ability to disrupt aberrant signaling pathways that drive disease progression. Preliminary studies have demonstrated that this compound can effectively inhibit the activity of several kinases, including tyrosine kinases and serine/threonine kinases.

The benzyl group in Benzyl 1-(propan-2-yloxy)-4-(pyrazol-4-yloxy)spiro[3.5]nonanone also contributes to its pharmacological properties by enhancing its binding affinity to biological targets. The benzyl moiety can form hydrophobic interactions with aromatic residues in proteins, improving the compound's ability to penetrate cellular membranes and reach its target site. Additionally, the presence of multiple hydrogen bond donors and acceptors allows for strong interactions with polar regions of biological targets, further stabilizing the binding complex.

In conclusion, Benzyl 1-(propan-2-yloxy)-4-(pyrazol-4-yloxy)spiro[3.5]nonanone (CAS No. 2060029-06) is a structurally complex organic compound with significant potential as a pharmacological agent. Its unique spirocyclic structure, combined with functional groups such as benzyl and pyrazole, makes it an attractive candidate for further exploration in drug discovery. Preclinical studies have shown promising activity against various biological targets, including kinases involved in cancer progression and inflammation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic strategies.